N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H15N3OS/c1-11-5-3-7-14-15(11)18-16(21-14)19(12(2)20)10-13-6-4-8-17-9-13/h3-9H,10H2,1-2H3
• InChI Key: HBQKVWYYQDCDOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide, also known as MBT-PMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thiazole-based compounds and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

Antiproliferative and Anticancer Activities

Research has shown the synthesis of pyridine linked thiazole hybrids, which demonstrated promising anticancer activity against certain cancer cell lines. For instance, pyridine-thiazole compounds revealed significant anticancer activity against breast cancer (MCF-7) and liver carcinoma (HepG2) cell lines, indicating their potential in cancer treatment strategies. The study also provided insights into the binding sites of these compounds, suggesting their mechanism of action through docking studies (Alaa M. Alqahtani & A. Bayazeed, 2020).

Fluorescent Probes for Mercury Ion

Another application involves the synthesis of imidazo[1,2-a]pyridine derivatives, which have been demonstrated to serve as efficient fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solutions. This highlights the compound's potential in environmental monitoring and detection of mercury contamination (N. Shao et al., 2011).

Synthesis of Novel Compounds with Biological Evaluation

The synthesis of novel compounds, such as ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, has been reported. These compounds underwent screening for antibacterial, antioxidant, and antitubercular activities, showcasing the broad range of potential therapeutic applications for these derivatives (Manoj N. Bhoi et al., 2016).

Antioxidant Agent Development

Research into 5-arylazo-2-chloroacetamido-4-methylthiazole derivatives has indicated their potential as antioxidant agents. These compounds were subjected to docking studies to estimate their efficacy against an antioxidant enzyme receptor, providing a basis for their experimental antioxidant activity evaluation (A. Hossan, 2020).

Src Kinase Inhibitory and Anticancer Activities

Studies on N-benzyl substituted thiazole acetamide derivatives have been conducted to understand their role in inhibiting Src kinase, an enzyme implicated in various cancer types. Some derivatives showed significant inhibition of cell proliferation in human cancer cell lines, suggesting their potential as cancer therapeutics (Asal Fallah-Tafti et al., 2011).